Unique Chromatographic and Mass Spectrometric Signature
Unlike simpler flavonoid glycosides, Isoorientin-7-O-rutinoside's unique C,O-diglycoside structure results in distinct physicochemical parameters that are critical for analytical differentiation and predict low oral bioavailability. Comparative in silico data shows it has a significantly larger topological polar surface area (TPSA) and a lower predicted LogP than its common analog luteolin-7-O-rutinoside [1][2]. This supports its unique identity in chromatographic assays and implies distinct handling in biological systems.
| Evidence Dimension | Predicted Physicochemical Properties (ADMET) |
|---|---|
| Target Compound Data | Isoorientin-7-O-rutinoside: TPSA 335.00 Ų; XLogP -3.60; Molecular Weight 756.66 g/mol [1] |
| Comparator Or Baseline | Luteolin-7-O-rutinoside: TPSA 269.43 Ų; XLogP -0.53; Molecular Weight 594.5 g/mol [2] |
| Quantified Difference | TPSA is +65.57 Ų (24% larger); XLogP is -3.07 lower (more hydrophilic); Molecular Weight is +162.16 g/mol higher |
| Conditions | In silico predictions based on chemical structure |
Why This Matters
These predicted differences confirm the compound's unique identity and serve as key differentiators for analytical standard procurement, while the poor predicted drug-likeness (Rule of Five violation) is crucial information for any in vivo study design.
- [1] Plantaedb. (2026). Isoorientin-7-O-rutinoside. Plantaedb Compound Database. View Source
- [2] PubChem. (2025). Luteolin-7-O-rutinoside. National Library of Medicine. View Source
